2-(Methylsulfonamido)benzoic Acid
Overview
Description
2-(Methylsulfonamido)benzoic acid (MSBA) is an organic compound that has been gaining attention in the scientific community due to its potential applications in the fields of biochemistry and physiology. MSBA has been studied for its ability to affect the activity of enzymes, proteins, and other molecules, as well as its ability to act as an inhibitor of certain cellular processes. In
Scientific Research Applications
Plant Stress Tolerance : Benzoic acid and its derivatives, such as sulfosalicylic acid and methyl salicylic acid (closely related to 2-(Methylsulfonamido)benzoic Acid), are effective in inducing tolerance to heat, drought, and chilling stress in plants. The structural component of benzoic acid is crucial for imparting stress tolerance (Senaratna et al., 2004).
Synthesis Technology : Studies on the synthesis of 2-Nitro-4-methylsulfonyl benzoic acid, a derivative, indicate effective methods for its production with high yield and purity, which is significant for industrial applications (Ci Long-wang, 2013).
Chemical Functionalization : Research on the meta-C–H functionalization of benzoic acid derivatives, including those with sulfonamide groups, shows potential for developing synthetically useful tools in organic chemistry (Shangda Li et al., 2016).
Pharmaceutical Applications : Certain hypoglycemic benzoic acid derivatives, including those with sulfonamido groups, have been investigated for their therapeutic potential, especially in the treatment of type 2 diabetes (W. Grell et al., 1998).
Antibacterial Activity : Novel 2-(substituted sulfonamido) benzoic acid derivatives have shown moderate to good antibacterial activity against various pathogenic bacteria, indicating their potential as antibacterial agents (C. Saravanan et al., 2013).
Environmental Applications : Benzoic acid has been studied for its use in the microencapsulation process, particularly in the food and feed industry, and for the extraction and recovery of dyes from industrial wastewater (G. Muthuraman et al., 2009; Gerson Reginaldo Marques et al., 2016).
Safety and Hazards
This compound is classified as harmful if swallowed, causes skin irritation, serious eye damage, and may cause respiratory irritation . It’s recommended to avoid breathing its dust, mist, gas, or vapors, and to avoid contact with skin and eyes . Protective equipment should be worn when handling this compound .
Future Directions
Properties
IUPAC Name |
2-(methanesulfonamido)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO4S/c1-14(12,13)9-7-5-3-2-4-6(7)8(10)11/h2-5,9H,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VESLFCBOKMWCRG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1=CC=CC=C1C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30354886 |
Source
|
| Record name | 2-Methanesulfonylamino-benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30354886 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
162787-61-3 |
Source
|
| Record name | 2-Methanesulfonylamino-benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30354886 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-methanesulfonamidobenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
